Cas no 1260864-63-8 (3-(5-bromo-2-methylphenyl)azetidine)

• Product Name: 3-(5-bromo-2-methylphenyl)azetidine
• CAS No: 1260864-63-8
• MF: C₁₀H₁₂BrN
• MW: 226.112981796265
• CID: 6175917
• PubChem ID: 116962268
• Update Time: 2025-06-22

3-(5-bromo-2-methylphenyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromo-2-methylphenyl)azetidine
• 1260864-63-8
• EN300-1912097

• Inchi： 1S/C10H12BrN/c1-7-2-3-9(11)4-10(7)8-5-12-6-8/h2-4,8,12H,5-6H2,1H3
• InChI Key： SOEXTYXLKARGNU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C)=C(C=1)C1CNC1

Computed Properties

• Exact Mass: 225.01531g/mol
• Monoisotopic Mass: 225.01531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 12Ų

Additional information on 3-(5-bromo-2-methylphenyl)azetidine

Introduction to 3-(5-bromo-2-methylphenyl)azetidine (CAS No. 1260864-63-8)

3-(5-bromo-2-methylphenyl)azetidine, a compound with the chemical formula C₁₀H₁₀B_rN₂, is a significant molecule in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique CAS number CAS No. 1260864-63-8, has garnered attention due to its structural properties and potential applications in drug development. The presence of both bromine and methyl substituents on a phenyl ring, coupled with an azetidine ring, makes it a versatile scaffold for further chemical modifications and biological evaluations.

The azetidine ring is a five-membered heterocyclic structure containing two nitrogen atoms, which is known for its stability and ability to mimic larger cyclic compounds like piperidine. This feature makes azetidine derivatives valuable in the design of bioactive molecules. In particular, 3-(5-bromo-2-methylphenyl)azetidine has been explored for its potential in modulating various biological pathways, including enzyme inhibition and receptor binding interactions.

In recent years, there has been a growing interest in developing novel small molecules that can interact with biological targets in unique ways. The bromine substituent on the phenyl ring enhances the electrophilicity of the molecule, making it more susceptible to nucleophilic attacks and cross-coupling reactions. These reactions are pivotal in synthesizing more complex molecules for drug discovery purposes. The methyl group, on the other hand, provides steric hindrance and can influence the electronic properties of the aromatic system, thereby affecting the compound's overall reactivity and biological activity.

One of the most compelling aspects of 3-(5-bromo-2-methylphenyl)azetidine is its potential as a building block for more sophisticated pharmacophores. Researchers have leveraged this compound to develop derivatives with enhanced binding affinity and selectivity towards specific biological targets. For instance, studies have shown that azetidine-based molecules can exhibit inhibitory effects on various kinases and other enzymes implicated in diseases such as cancer and inflammatory disorders.

The pharmaceutical industry has been particularly keen on exploring heterocyclic compounds due to their diverse biological activities and favorable pharmacokinetic profiles. Azetidine derivatives, including CAS No. 1260864-63-8, have shown promise in preclinical studies as potential therapeutic agents. The ability to modify the phenyl ring with different substituents allows for fine-tuning of the molecule's properties, enabling researchers to optimize its activity while minimizing side effects.

Recent advancements in synthetic methodologies have made it easier to access complex azetidine derivatives like 3-(5-bromo-2-methylphenyl)azetidine. Techniques such as palladium-catalyzed cross-coupling reactions have enabled the efficient construction of biaryl structures, which are common motifs in many drugs on the market today. These synthetic strategies have not only improved yield but also allowed for greater structural diversity, opening up new avenues for drug discovery.

The biological evaluation of CAS No. 1260864-63-8 has revealed several interesting findings. In vitro studies have demonstrated that this compound can interact with proteins involved in cell signaling pathways relevant to neurological disorders. The bromine atom facilitates interactions with nucleophilic residues in these proteins, potentially leading to modulatory effects that could be therapeutically beneficial.

In addition to its potential as an active pharmaceutical ingredient (API), 3-(5-bromo-2-methylphenyl)azetidine has also been explored as a key intermediate in the synthesis of other bioactive molecules. Its structural features make it an ideal candidate for further derivatization, allowing chemists to explore new chemical spaces and discover novel compounds with improved pharmacological properties.

The development of new drugs is a complex process that requires careful consideration of multiple factors, including efficacy, safety, and manufacturability. The use of well-characterized intermediates like CAS No. 1260864-63-8 can significantly streamline this process by providing researchers with reliable starting materials for their synthetic efforts. This reliability is crucial for ensuring that drug candidates progress efficiently through preclinical and clinical trials.

The future prospects for azetidine derivatives remain promising as researchers continue to uncover new biological functions and develop innovative synthetic strategies. The combination of computational modeling and high-throughput screening techniques is likely to accelerate the discovery of new compounds based on structures like 3-(5-bromo-2-methylphenyl)azetidine. These approaches will enable scientists to rapidly identify promising candidates for further development.

In conclusion, CAS No. 1260864-63-8, or more specifically referred to as 3-(5-bromo-2-methylphenyl)azetidine, represents an important advancement in pharmaceutical chemistry. Its unique structural features and potential applications make it a valuable tool for researchers working on developing new therapeutic agents. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly critical role in addressing unmet medical needs.